In vitro protein digestibility of different soy-based products: effects of microstructure, physico–chemical properties and protein aggregation†

Food & Function Pub Date: 2023-11-07 DOI: 10.1039/D3FO02410E

Abstract

This study investigates the effects of protein structure and food microstructure on the in vitro protein gastrointestinal digestibility of different soy-based products, such as soy drink, reconstituted soy drink powder, firm tofu, and yuba. The results of the chemical cross-linking analysis showed that hydrogen bonds and hydrophobic interactions were the main forces driving protein aggregation in (reconstituted) soy drink powder and firm tofu, whereas disulphide bonds were significantly more important for soy drink and yuba. The β-sheet content of soy drink (36.5%) was lower than that of yuba (43.3%), but significantly higher than those of soy drink powder (23.2%) and firm tofu (29.8%). The in vitro protein digestibility decreased in the order of firm tofu > reconstituted soy drink powder > yuba > soy drink. Principal component analysis showed that protein gastrointestinal digestibility was positively correlated with the surface SH content and soluble protein content released by SDS + urea (SB-SA) but negatively correlated with the disulphide bonds and β-sheet content for the four soybean products.

Graphical abstract: In vitro protein digestibility of different soy-based products: effects of microstructure, physico–chemical properties and protein aggregation
In vitro protein digestibility of different soy-based products: effects of microstructure, physico–chemical properties and protein aggregation†
Recommended Literature
Food & Function
Journal Name：Food & Function
Research Products